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Compound of Interest

Compound Name: coenzyme B(3-)

Cat. No.: B1263328

A Note on Nomenclature: The term "coenzyme B(3-)" is not a standard chemical identifier. This
guide proceeds under the assumption that this term refers to forms of Coenzyme B12, where
the central cobalt atom exists in a +3 oxidation state. The primary active forms of Coenzyme
B12 in laboratory and pharmaceutical settings are Adenosylcobalamin and Methylcobalamin.
Researchers should always verify the exact identity of a chemical by referencing the
manufacturer's label and the corresponding Safety Data Sheet (SDS) before handling or
disposal.

This document provides essential safety and logistical information for the proper disposal of
Coenzyme B12 and its common derivatives. The procedures outlined are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
environmental protection.

Chemical and Safety Data Summary

The following table summarizes key data for Coenzyme B12 and its principal active forms.
While generally not classified as hazardous, proper chemical hygiene and disposal are
mandatory.[1][2][3][4]
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Coenzyme B12

Adenosylcobalami

Identifier . . Methylcobalamin
(Cyanocobalamin) n (Cobamamide)

CAS Number 68-19-9[3] 13870-90-1[5] 13422-55-4[6]

Molecular Formula Ce3HssCoON14014P[3] C72H100C0N18017P[5] Ce3H91C0ON13014P[2]

GHS Classification

Not a hazardous
substance or
mixture[3][4]

Not classified[1]

Not a hazardous
substance or
mixture[2][6]

Primary Hazard

None classified, but

should be handled as

a chemical substance.

None classified.
Health injuries are not
known or expected

under normal use.[7]

Not classified as
hazardous, though
may cause skin, eye,
or respiratory irritation.

[8]

Storage

Store in a dry, cool,
and well-ventilated

place.[9]

Keep refrigerated (2-8
°C), in a tightly closed,
light-resistant

container.[7]

Store in a cool, dry,
well-ventilated place,
protected from light.
[10][11]

Incompatibilities

Strong oxidizing

agents.[4]

Strong oxidizing

agents.[5]

Strong oxidizing
agents, strong acids.

[8]

Experimental Protocol: Standard Disposal
Procedure for Coenzyme B12 Forms

This protocol outlines the step-by-step process for the safe disposal of unused or expired

Coenzyme B12, Adenosylcobalamin, and Methylcobalamin, as well as contaminated labware.

Objective: To safely dispose of Coenzyme B12 chemical waste in accordance with standard

laboratory safety practices and regulatory requirements.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety glasses, gloves, lab coat.
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Sealable, robust chemical waste container (clearly labeled).

Waste labels (e.g., "Hazardous Waste" or as required by your institution).

Tools for solid transfer (e.g., spatula, scoop).

Cleaning materials for decontamination.
Methodology:
e Personnel Safety:

o Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant
gloves, when handling Coenzyme B12 waste.[10]

o Conduct all waste handling and containerization in a well-ventilated area, such as a fume
hood, to avoid inhalation of any dust particles.[10][12]

e Waste Segregation and Identification:

o Identify the type of waste: unused solid product, contaminated materials (e.g., gloves,
weighing paper), or empty containers.

o Segregate Coenzyme B12 waste from other chemical waste streams to prevent accidental
reactions.[11]

e Containment of Solid Waste:

o For unused or expired solid Coenzyme B12, carefully transfer the material into a
designated chemical waste container.[11]

o Ensure the container is robust, sealable, and compatible with the chemical.[12]
o Avoid generating dust during the transfer process.[10]

o Disposal of Contaminated Materials:
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o Place any materials grossly contaminated with Coenzyme B12, such as weighing papers,
spill cleanup materials, and disposable PPE, into the same designated waste container as
the solid waste.[11]

o For lightly contaminated items, follow your institution's guidelines for chemically
contaminated solid waste.

e Managing Empty Containers:

o If possible, triple-rinse empty containers with a suitable solvent. Collect the rinsate as
chemical waste.[12]

o Once decontaminated, deface or remove the original product label to prevent misuse.

o Dispose of the clean container as regular laboratory glass or plastic waste, or as directed
by your institution's recycling program.[12] Puncturing the container can prevent its reuse.
[12]

e Labeling and Storage of Waste:
o Securely close the waste container.

o Clearly label the container with "Chemical Waste" and list all contents, including
"Coenzyme B12" or the specific derivative.

o Store the sealed and labeled waste container in a designated satellite accumulation area
away from incompatible materials.[10]

 Final Disposal:

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) department or a licensed chemical waste disposal contractor.[11]

o Do not discharge Coenzyme B12 or its solutions into drains or sewers.[1][13] Disposal
should be in accordance with all applicable federal, state, and local laws and regulations.
[11]
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Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Coenzyme B12 and its derivatives.
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Caption: Disposal workflow for Coenzyme B12 and its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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